Cas no 2418649-85-9 (Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate)

• Product Name: Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate
• CAS No: 2418649-85-9
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 6588405
• PubChem ID: 165775750
• Update Time: 2025-05-24

Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate
• EN300-7544245
• 2418649-85-9
• Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate

• Inchi： 1S/C13H17NO4S/c1-13(2,3)18-12(16)14-9-5-8(11(15)17-4)6-10(19)7-9/h5-7,19H,1-4H3,(H,14,16)
• InChI Key： GKIMNFFPGKZZHK-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.08782920g/mol
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.6Ų

Additional information on Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate

Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate (CAS No. 2418649-85-9): A Comprehensive Overview

Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate

, with the CAS number 2418649-85-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of benzoic acid derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl group and an amino-sulfanyl substituent, make it a versatile intermediate in the synthesis of more complex pharmacological agents.

The Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate molecule exhibits unique chemical properties that make it valuable in synthetic chemistry. The tert-butoxy carbonyl group, also known as an acetyl group, provides stability to the molecule and facilitates its use in various organic reactions. Additionally, the amino group and the sulfanyl group contribute to its reactivity and interaction with biological targets. These features have made this compound a subject of interest in the development of new drugs targeting various diseases.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The benzoic acid derivatives, including Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate, have shown promise in these areas due to their ability to interact with specific enzymes and receptors. For instance, studies have demonstrated that certain benzoic acid derivatives can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

The sulfanyl group in the structure of Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate is particularly noteworthy as it can enhance the solubility and bioavailability of the compound. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and utilized by the body. Furthermore, the presence of both an amino and a sulfanyl group allows for further functionalization through various chemical reactions, such as coupling reactions or modifications at these sites.

Recent research has highlighted the potential of this compound in the treatment of cancer. Studies have shown that benzoic acid derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell survival and proliferation. The specific arrangement of functional groups in Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate may contribute to its ability to interact with these pathways effectively. Additionally, preclinical studies have suggested that this compound may have anti-proliferative effects on various types of cancer cells without significant toxicity to normal cells.

The pharmaceutical industry has been actively exploring new synthetic routes to optimize the production of Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate. Advances in synthetic methodologies have enabled chemists to produce this compound more efficiently and cost-effectively. These advancements are crucial for ensuring that there is a sufficient supply of this intermediate for further drug development. Moreover, green chemistry principles have been incorporated into these synthetic processes to minimize waste and environmental impact.

The biological activity of Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate has also been studied in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has indicated that certain benzoic acid derivatives can cross the blood-brain barrier and exert protective effects on neurons. The structural features of this compound may allow it to interact with specific targets in the brain that are involved in these diseases. Further investigation is needed to fully understand its potential as a therapeutic agent.

In conclusion, Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-sulfanylbenzoate (CAS No. 2418649-85-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it valuable for synthesizing complex drugs targeting various diseases. Recent research has highlighted its role in modulating inflammatory pathways, inducing apoptosis in cancer cells, and potentially protecting against neurodegenerative diseases. As synthetic chemistry continues to advance, further exploration of this compound's applications will undoubtedly lead to new breakthroughs in drug development.